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Compound of Interest

Compound Name: KCa2 channel modulator 1

Cat. No.: B2752311

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling KCa2 channel modulator 1 (CAS No. 1019106-73-0), a potent and subtype-selective
positive modulator of KCa2 channels. By adhering to these procedural steps, you can minimize
risks and ensure the integrity of your experiments.

Personal Protective Equipment (PPE)

Proper personal protective equipment is your first line of defense against potential exposure.
The following table summarizes the recommended PPE for handling KCa2 channel modulator
1, based on available safety data.

Body Part Recommended Protection Specifications
E Safety glasses or chemical Must be worn at all times in the
es
Y goggles laboratory.

Nitrile or other appropriate
Hands Chemical-resistant gloves material. Inspect gloves for

tears or holes before use.

Fully buttoned to protect skin
Body Laboratory coat )
and clothing.
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Operational Plan: From Receipt to Experiment

A clear operational plan is crucial for safe and efficient handling of this compound. The
following workflow outlines the key steps from receiving the product to its use in experiments.

Figure 1. Operational Workflow for KCa2 Channel Modulator 1
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Figure 1. Operational Workflow for KCa2 Channel Modulator 1

Step-by-Step Handling Procedures:

» Receiving and Inspection: Upon receiving the shipment, carefully inspect the container for
any signs of damage or leakage. Verify that the product name and CAS number (1019106-
73-0) on the label match your order.

o Storage: Proper storage is essential to maintain the compound's stability and prevent
accidental exposure.

o Powder: Store the solid compound at -20°C for up to two years.

o In DMSO: Solutions in DMSO can be stored at 4°C for up to two weeks, or at -80°C for up
to six months.[1]

o Keep the vial tightly sealed.[1]
e Solution Preparation:

o Before use, allow the product to equilibrate to room temperature for at least one hour prior
to opening the vial.[1]

o Whenever possible, prepare and use solutions on the same day.[1]

o If preparing stock solutions in advance, it is recommended to store them as aliquots in
tightly sealed vials at -20°C, where they are generally usable for up to one month.[1]

o Experimental Use: Handle the compound in a well-ventilated area, preferably in a chemical
fume hood, to minimize inhalation exposure. Avoid direct contact with skin and eyes.

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility.

o Waste Segregation: All waste materials contaminated with KCa2 channel modulator 1,
including empty vials, pipette tips, and gloves, should be segregated as chemical waste.
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» Disposal Regulations: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations. Consult your institution's environmental
health and safety (EHS) department for specific guidance on chemical waste disposal
procedures.

Signaling Pathway Context

KCa2 channel modulator 1 is a positive modulator of KCa2 (small conductance calcium-
activated potassium) channels, specifically potentiating human KCa2.3 and rat KCa2.2
channels. These channels play a crucial role in regulating neuronal excitability and vascular
tone by allowing potassium ions to flow out of the cell, leading to hyperpolarization. The
diagram below illustrates the general mechanism of action for a positive KCa2 channel
modulator.

Figure 2. General Mechanism of a Positive KCa2 Channel Modulator
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Figure 2. General Mechanism of a Positive KCa2 Channel Modulator

By understanding and implementing these safety and handling protocols, researchers can
confidently and safely advance their work with KCa2 channel modulator 1, contributing to the
development of new therapies while maintaining a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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